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Compound of Interest

Compound Name: N-methylaniline

Cat. No.: B092194 Get Quote

For Immediate Release

An In-depth Technical Guide on the Core Physicochemical Properties of N-Methylaniline for

Researchers, Scientists, and Drug Development Professionals.

N-Methylaniline (NMA) is an aromatic secondary amine with significant applications as a

solvent, an intermediate in the synthesis of dyes, agrochemicals, and other organic products,

and as an antiknock agent for gasoline.[1][2][3] A thorough understanding of its

physicochemical properties is paramount for its safe handling, effective application in synthesis,

and for predicting its behavior in various chemical and biological systems.

This whitepaper provides a comprehensive summary of the core physicochemical properties of

N-methylaniline, outlines standard experimental methodologies for their determination, and

presents logical workflows relevant to laboratory practice.

General and Molecular Properties
N-Methylaniline is a colorless to yellow or light brown oily liquid that tends to darken to a

reddish-brown upon exposure to air and sunlight.[2][4] It possesses a characteristic weak,

ammonia-like odor.[4][5]

Table 1: General and Molecular Identifiers for N-Methylaniline
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Property Value Reference

IUPAC Name N-Methylaniline [6]

Synonyms
Monomethylaniline, N-

Methylbenzenamine
[7]

CAS Number 100-61-8 [5]

Molecular Formula C₇H₉N [5]

Molecular Weight 107.15 g/mol , 107.17 g/mol [5][8][9]

Appearance
Colorless to yellow/light brown

viscous liquid
[1][4]

Physical and Thermodynamic Properties
The physical state and thermodynamic constants of NMA are crucial for process design, safety

assessments, and purification procedures. These properties are summarized in Table 2.

Table 2: Key Physical and Thermodynamic Data for N-Methylaniline

Property Value Conditions Reference

Melting Point -57 °C (lit.) [10][11][12]

Boiling Point 194 to 196 °C (lit.) [1][11][12]

Density 0.989 g/mL at 25 °C (lit.) [5][11][12]

Vapor Pressure 0.3 mmHg at 20 °C [1][5]

Flash Point 79.4 °C - 85 °C Closed Cup [5][8][13]

Refractive Index

(n₂₀/D)
1.571 (lit.) [5][11][12]

Autoignition Temp. 500 °C [5]

Solubility and Partitioning Behavior
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The solubility of N-methylaniline dictates its utility as a solvent and influences its

environmental fate and bioavailability. It is soluble in common organic solvents like ethanol,

diethyl ether, and chloroform.[4][5] Its solubility in water is slight but can be influenced by pH.[5]

[14] In acidic conditions, the amine group can be protonated, which increases its aqueous

solubility.[14]

Table 3: Solubility and Partition Coefficient of N-Methylaniline

Property Value Conditions Reference

Water Solubility 30 g/L [5][11]

pKa (Conjugate Acid) 4.84 - 4.85 at 25 °C [5][15][16]

LogP (Octanol/Water) 1.66 - 1.70 at 20 °C [7][17]

The octanol-water partition coefficient (LogP) indicates a moderate lipophilicity, suggesting a

tendency to partition into organic phases and biological membranes over aqueous

environments.

Experimental Protocols and Methodologies
Accurate determination of physicochemical properties relies on standardized experimental

protocols. The Organisation for Economic Co-operation and Development (OECD) provides a

set of internationally accepted guidelines for the testing of chemicals, which are a primary

reference for these methods.[18][19][20]

Determination of Boiling Point (OECD TG 103)
The boiling point is a fundamental property for substance identification and purification.

Methodology: Ebulliometer Method

Apparatus Setup: An ebulliometer, equipped with a thermometer and a reflux condenser, is

used.

Sample Introduction: A pure sample of N-methylaniline is placed in the boiling flask of the

ebulliometer.
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Heating: The sample is heated gently. The temperature is recorded continuously.

Equilibrium: The boiling point is the temperature at which the liquid and vapor phases are in

equilibrium, observed as a stable temperature reading during vigorous boiling and reflux.

Pressure Correction: The observed boiling point is corrected to standard atmospheric

pressure (101.325 kPa) using a standard pressure-temperature nomograph or the Sidney-

Young equation.

Determination of pKa (OECD TG 112)
The pKa value is critical for understanding the ionization state of a molecule at different pH

values, which affects its solubility, reactivity, and biological activity.

Methodology: Spectrophotometric Method

Principle: This method relies on the difference in the UV-Visible absorption spectra between

the neutral N-methylaniline and its protonated (conjugate acid) form.[21]

Preparation of Solutions: A series of buffer solutions with precisely known pH values are

prepared. A stock solution of N-methylaniline is also prepared.

Spectral Measurement: A small aliquot of the N-methylaniline stock solution is added to

each buffer solution. The UV-Vis spectrum of each sample is recorded.[22]

Data Analysis: The absorbance at a specific wavelength where the difference between the

ionized and non-ionized species is maximal is plotted against the pH.[23] This results in a

sigmoidal curve.

pKa Calculation: The pKa is determined from the inflection point of the sigmoid curve, which

corresponds to the pH where the concentrations of the protonated and neutral species are

equal.[22][23]

Determination of Partition Coefficient (LogP) (OECD TG
107)
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The "shake-flask" method is a classic and straightforward technique for determining the

octanol-water partition coefficient.[23]

Methodology: Shake-Flask Method

System Preparation: n-Octanol and water are pre-saturated with each other by mixing and

allowing the phases to separate.

Analyte Addition: A known amount of N-methylaniline is dissolved in the water-saturated

octanol or the octanol-saturated water.

Equilibration: The mixture is placed in a separation funnel and shaken vigorously to facilitate

the partitioning of N-methylaniline between the two phases until equilibrium is reached.

Phase Separation: The mixture is allowed to stand until the octanol and water layers are

clearly separated.

Concentration Measurement: The concentration of N-methylaniline in each phase (or one

phase, with the other calculated by mass balance) is determined using a suitable analytical

technique, such as UV-Vis spectroscopy or gas chromatography (GC).

Calculation: LogP is calculated as the base-10 logarithm of the ratio of the concentration in

the octanol phase to the concentration in the aqueous phase.

Visualized Workflows and Relationships
Understanding the logical flow of experiments and the interplay between molecular properties

is essential for efficient research.
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Physicochemical Characterization Workflow

Sample Acquisition
(N-Methylaniline)

Purification
(e.g., Distillation)

Identity & Purity Check
(GC, NMR, FTIR)

Physical Properties
(BP, MP, Density)

Characterization Tests

Solubility & Partitioning
(pKa, LogP, Water Solubility)

Characterization Tests

Spectroscopic Analysis
(UV-Vis, IR, NMR)

Characterization Tests

Data Compilation &
Reporting

Click to download full resolution via product page

Caption: General experimental workflow for physicochemical characterization.
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Interrelation of Physicochemical Properties

Molecular Structure
(C₆H₅NHCH₃)

Intermolecular Forces
(H-bonding, van der Waals)

Polarity & H-Bonding
(Amine group vs. Phenyl ring)

Boiling Point

determines

Solubility
(Aqueous vs. Organic)

influences

pKa

influences basicity

LogP

inversely related to
aqueous solubility

Click to download full resolution via product page

Caption: Relationship between molecular structure and key properties.

Conclusion
This guide provides a consolidated resource on the core physicochemical properties of N-
methylaniline. The tabulated data offers a quick reference for laboratory use, while the

outlined methodologies provide a foundational understanding of how these critical parameters

are determined. For researchers, a firm grasp of these properties is indispensable for designing

experiments, ensuring safety, and innovating new applications for this versatile chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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